3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl methanesulfonate

• IUPAC Name: [3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)chromen-7-yl] methanesulfonate
• InChI: InChI=1S/C17H10ClF3O5S/c1-27(23,24)26-11-6-7-12-13(8-11)25-16(17(19,20)21)14(15(12)22)9-2-4-10(18)5-3-9/h2-8H,1H3
• InChI Key: RJCZRMCJZTWZDO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)C(=C(O2)C(F)(F)F)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H10ClF3O5S
• Molecular Weight: 418.8 g/mol

Description

3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl methanesulfonate, commonly known as COTC, is a synthetic compound that belongs to the class of coumarin derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Analysis Techniques

  This compound is involved in reactions leading to various chemical structures. For instance, its synthesis involves the reaction of certain precursors with glycerol, producing different derivatives with confirmed structures through extensive NMR and X-ray crystallography (Upadhyaya et al., 1997).

• Methodologies in Synthesis

  It plays a role in the synthesis of DNA-dependent protein kinase inhibitors, showcasing the significance of using protective groups in chemical synthesis (Aristegui et al., 2006).

Chemical Reactions and Properties

• Reaction Dynamics and Efficiency

  The compound is involved in efficient synthesis methodologies, such as microwave-assisted reactions, highlighting advantages like high yield, short reaction time, and low energy consumption (Qi et al., 2014).

• Chemical Reactivity and Applications

  It's used in the synthesis of antifungal agents, demonstrating the practicality of certain processes in large-scale production of pharmaceuticals (PestiJaan et al., 1998).

Molecular and Environmental Studies

• Molecular Structure and Self-Association

  Investigations into the structure and self-association behaviors of related compounds in solution have been conducted, utilizing techniques like IR spectroscopy and quantum chemical methods (Sterkhova et al., 2014).

• Environmental Impact and Toxicity Studies

  Related compounds, such as Tris(4-chlorophenyl)methane, have been studied for their environmental distribution and toxicity, offering insights into the ecological impacts of chemical contaminants (Boer, 1997).

Biomedical Research

• Antiproliferative Activities: Research has explored the antiproliferative activity of coumarin derivatives against various human cancer cell lines, contributing to the understanding of potential cancer treatments (Rao et al., 2016).

Advanced Material Synthesis

• Material Science Applications: Studies have also focused on the synthesis and characterization of tin-based self-assemblies derived from sulfonate-phosphonate ligands, indicating its relevance in material science and nanotechnology (Shankar et al., 2011).